7-(2-hydroxy-3-(o-tolyloxy)propyl)-1,3-dimethyl-8-(piperazin-1-yl)-1H-purine-2,6(3H,7H)-dione

• IUPAC Name: 7-[2-hydroxy-3-(2-methylphenoxy)propyl]-1,3-dimethyl-8-piperazin-1-ylpurine-2,6-dione
• InChI: InChI=1S/C21H28N6O4/c1-14-6-4-5-7-16(14)31-13-15(28)12-27-17-18(24(2)21(30)25(3)19(17)29)23-20(27)26-10-8-22-9-11-26/h4-7,15,22,28H,8-13H2,1-3H3
• InChI Key: ZJNXYHGVGAVRPG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1OCC(CN2C3=C(N=C2N4CCNCC4)N(C(=O)N(C3=O)C)C)O
• Molecular Formula: C21H28N6O4
• Molecular Weight: 428.5 g/mol

Description

7-(2-hydroxy-3-(o-tolyloxy)propyl)-1,3-dimethyl-8-(piperazin-1-yl)-1H-purine-2,6(3H,7H)-dione is a useful research compound. Its molecular formula is C21H28N6O4 and its molecular weight is 428.493. The purity is usually 95%.
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Scientific Research Applications

Structural and Chemical Properties

The compound of interest, due to its structural complexity, has been a subject of various studies focusing on its chemical properties and potential applications. One study detailed the molecule's geometry, highlighting the planarity of the fused rings in the purine system and the specific conformations of its substituent groups. This study provides insight into the compound's structural intricacies, which are crucial for understanding its reactivity and potential interactions with biological targets (Karczmarzyk, Karolak‐Wojciechowska, & Pawłowski, 1995).

Synthesis and Derivatives

Research into the synthesis of this compound and its derivatives has revealed their potential in various pharmacological applications. For instance, the creation of 8-alkylamino derivatives demonstrated significant prophylactic antiarrhythmic activity in preclinical models, highlighting the compound's potential in cardiovascular research (Chłoń-Rzepa, Pawłowski, Zygmunt, Filipek, & Maciag, 2004). This synthesis approach opens pathways for developing new therapeutic agents addressing cardiovascular diseases.

Antihistaminic and Antiasthmatic Activities

Another line of research has explored the antihistaminic properties of derivatives of the compound, indicating their efficacy in inhibiting histamine-induced bronchospasm and passive cutaneous anaphylaxis. Such findings suggest these compounds could be valuable in developing new antihistamine medications with potentially fewer side effects than existing drugs (Pascal, Beranger, Pinhas, Poizot, & Désiles, 1985). Moreover, derivatives have been synthesized and screened for antiasthmatic activity, showing significant promise as vasodilators, which is a critical action in treating asthma (Bhatia, Waghmare, Choudhari, & Kumbhar, 2016).